Cas no 321857-22-1 (Dispiro[2.0.2.1]heptane-1-methanol, 7,7-difluoro-, (1S,3S)- (9CI))
321857-22-1 structure
Product Name:Dispiro[2.0.2.1]heptane-1-methanol, 7,7-difluoro-, (1S,3S)- (9CI)
CAS No:321857-22-1
MF:C8H10F2O
MW:160.161209583282
CID:916772
PubChem ID:10583080
Update Time:2025-04-19
Dispiro[2.0.2.1]heptane-1-methanol, 7,7-difluoro-, (1S,3S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Dispiro[2.0.2.1]heptane-1-methanol, 7,7-difluoro-, (1S,3S)- (9CI)
- ethanenitrile
- [(1S,3S)-7,7-Difluorodispiro[2.0.2.1]Hept-1-Yl]Methanol
- Dispiro[2.0.2.1]heptane-1-methanol,7,7-difluoro-,(1S,3S)-(9ci)
- 321857-22-1
-
- Inchi: 1S/C8H10F2O/c9-8(10)6(1-2-6)7(8)3-5(7)4-11/h5,11H,1-4H2/t5-,7+/m1/s1
- InChI Key: QIELUBATFLDOKK-VDTYLAMSSA-N
- SMILES: FC1(C2(CC2)[C@]21C[C@@H]2CO)F
Computed Properties
- Exact Mass: 160.07000
- Monoisotopic Mass: 160.06997126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 1.41410
Dispiro[2.0.2.1]heptane-1-methanol, 7,7-difluoro-, (1S,3S)- (9CI) Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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